Cas no 894017-63-1 (1-(2,4-difluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(2,4-difluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894017-63-1
• MF: C₁₉H₁₉F₂N₃O₃
• MW: 375.3692715168
• CID: 5515339
• Update Time: 2025-11-01

1-(2,4-difluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• 1-(2,4-difluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C19H19F2N3O3/c1-2-27-15-6-4-14(5-7-15)24-11-13(10-18(24)25)22-19(26)23-17-8-3-12(20)9-16(17)21/h3-9,13H,2,10-11H2,1H3,(H2,22,23,26)
• InChI Key： CZAAOEWJBKAKAT-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1F)C(NC1CC(=O)N(C2=CC=C(OCC)C=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2,4-difluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea

1-(2,4-Difluorophenyl)-3-1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-ylurea (CAS No. 894017-63-1): A Comprehensive Overview

In the realm of pharmaceutical and agrochemical research, 1-(2,4-difluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894017-63-1) has emerged as a compound of significant interest. This urea derivative, characterized by its unique structural features, is increasingly studied for its potential applications in drug discovery and material science. The compound's pyrrolidinone core and difluorophenyl moiety contribute to its distinctive chemical properties, making it a focal point for researchers exploring novel bioactive molecules.

The synthesis of 1-(2,4-difluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea involves multi-step organic reactions, often leveraging urea coupling techniques and pyrrolidinone ring formation. Its molecular structure, featuring both electron-withdrawing (difluorophenyl) and electron-donating (ethoxyphenyl) groups, offers a balanced polarity that enhances its solubility and reactivity. These attributes are critical for its potential use in medicinal chemistry, where such compounds are evaluated for their kinase inhibition or receptor modulation capabilities.

Recent trends in AI-driven drug discovery have amplified interest in compounds like CAS No. 894017-63-1. Researchers are leveraging machine learning models to predict its bioactivity and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). This aligns with the growing demand for computational chemistry tools to accelerate the identification of promising candidates. Questions such as *"How does 1-(2,4-difluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea interact with biological targets?"* or *"What are its potential therapeutic applications?"* are frequently explored in scientific literature and online forums.

From an industrial perspective, the compound's stability under varying pH conditions and thermal resistance make it a candidate for specialty chemicals formulations. Its ethoxyphenyl group, in particular, is noted for its role in enhancing lipophilicity, a property highly valued in pharmaceutical excipients and agrochemical adjuvants. These features are often highlighted in patents and technical reports, underscoring its versatility.

Environmental and green chemistry considerations are also shaping research around 894017-63-1. With increasing scrutiny on sustainable synthesis methods, scientists are investigating catalyst-free or solvent-minimized routes to produce this compound. Such efforts resonate with global initiatives to reduce the carbon footprint of chemical manufacturing, a topic frequently searched in academic and industrial circles.

In summary, 1-(2,4-difluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea represents a compelling case study at the intersection of organic chemistry, drug development, and materials science. Its structural complexity and functional diversity continue to inspire innovative applications, while advancements in computational modeling and sustainable chemistry further elevate its relevance in contemporary research.